4-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C18H18N2O3S2/c1-13-7-5-10-15-17(13)20-18(24-15)19-16(21)11-6-12-25(22,23)14-8-3-2-4-9-14/h2-5,7-10H,6,11-12H2,1H3,(H,19,20,21)
• InChI Key: IIVSBYSVCATJGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)CCCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

4-(Benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)butanamide, commonly referred to as 4-MBCA, is an organic compound with a wide range of applications in scientific research. It is a derivative of 4-methylbenzenesulfonamide, which is a benzene-based sulfonamide. 4-MBCA is a white solid and has a melting point of approximately 143°C. It is soluble in water, alcohol, and other organic solvents.

Scientific Research Applications

4-MBCA is used in scientific research, primarily in the field of medicinal chemistry. It is used in the synthesis of a variety of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase and of the enzyme cyclooxygenase-2. It is also used in the synthesis of compounds that have potential applications in cancer therapy, as well as compounds with potential anti-inflammatory and antifungal activity.

Mechanism of Action

4-MBCA acts as an inhibitor of the enzyme acetylcholinesterase. It binds to the active site of the enzyme, preventing the enzyme from catalyzing the hydrolysis of the neurotransmitter acetylcholine. This leads to an increase in the concentration of acetylcholine in the synapse, which can lead to an increase in the activity of the cholinergic system.
Biochemical and Physiological Effects
The effects of 4-MBCA on the body depend on the dose and route of administration. In general, 4-MBCA has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, leading to an increase in the concentration of the neurotransmitter acetylcholine in the synapse. This can lead to increased activity of the cholinergic system, resulting in increased alertness, improved cognitive function, and increased muscle strength.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-MBCA in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. It is also relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using 4-MBCA in laboratory experiments is that it is a relatively weak inhibitor of acetylcholinesterase, meaning that higher concentrations may be required for the desired effect.

Future Directions

There are a number of potential future directions for research involving 4-MBCA. These include further exploration of its potential applications in cancer therapy, as well as its potential as an anti-inflammatory and antifungal agent. Additionally, further research into the mechanism of action of 4-MBCA and its effects on the cholinergic system could lead to more effective treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Furthermore, further research into the synthesis of 4-MBCA could lead to more efficient and cost-effective methods of production. Finally, further research into the pharmacokinetics and pharmacodynamics of 4-MBCA could lead to improved drug delivery systems and more effective treatments.

Synthesis Methods

4-MBCA can be synthesized from 4-methylbenzenesulfonamide through a process known as sulfonamide alkylation. This process involves the reaction of 4-methylbenzenesulfonamide with an alkyl halide in the presence of a base such as sodium hydroxide. The resulting product is 4-MBCA.